Cas no 1352223-64-3 (2,2-difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one
• CAS No: 1352223-64-3
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• MDL: MFCD20921380
• CID: 5208178
• PubChem ID: 91636169
• Update Time: 2025-05-20

2,2-difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2,4,5-trimethylphenyl)ethanone
• 2,2-Difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one
• 2,2-difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one

• MDL： MFCD20921380
• Inchi： 1S/C11H12F2O/c1-6-4-8(3)9(5-7(6)2)10(14)11(12)13/h4-5,11H,1-3H3
• InChI Key： MQKPRXAFLATJJB-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=C(C)C=C1C)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one

Comprehensive Overview of 2,2-Difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one (CAS No. 1352223-64-3)

2,2-Difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one (CAS No. 1352223-64-3) is a specialized fluorinated aromatic ketone that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoro and trimethylphenyl structural motifs, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₂F₂O, and precise structural features make it a subject of interest for researchers exploring novel bioactive molecules.

The 2,2-difluoro moiety in this compound enhances its electrophilic properties, making it a valuable building block for carbon-carbon bond formation reactions. Meanwhile, the 2,4,5-trimethylphenyl group contributes to steric hindrance, which can influence the compound's reactivity and selectivity in synthetic pathways. These attributes position 2,2-Difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one as a critical component in the development of fluorinated pharmaceuticals and agrochemicals, where fluorine incorporation often improves metabolic stability and bioavailability.

Recent trends in chemical research highlight a growing demand for fluorinated compounds, driven by their applications in drug discovery and material science. Searches for terms like "fluorinated ketones in drug design" and "difluoro aromatic intermediates" have surged, reflecting the scientific community's focus on these molecules. 2,2-Difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one aligns perfectly with this trend, offering a scaffold for innovative therapeutic agents.

In pharmaceutical applications, this compound is explored for its potential in kinase inhibitor synthesis, a hot topic in oncology research. Kinase inhibitors are pivotal in targeted cancer therapies, and the incorporation of fluorine atoms can enhance their binding affinity and pharmacokinetic profiles. Additionally, the agrochemical industry values 2,2-Difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one for its role in developing herbicides and pesticides with improved efficacy and environmental safety.

The synthesis of 2,2-Difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one typically involves Friedel-Crafts acylation of trimethylbenzene with a difluoroacetyl derivative, followed by purification via chromatography or crystallization. Researchers often optimize reaction conditions to maximize yield and purity, addressing common challenges such as regioselectivity and byproduct formation. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and purity.

From a commercial perspective, the market for fluorinated fine chemicals is expanding, with 2,2-Difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one being a niche but high-value product. Suppliers and manufacturers emphasize its role in custom synthesis and contract research, catering to the needs of pharmaceutical and agrochemical companies. The compound's CAS No. 1352223-64-3 is frequently referenced in procurement databases, underscoring its industrial relevance.

Environmental and regulatory considerations are also critical when working with fluorinated compounds. While 2,2-Difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one is not classified as hazardous, proper handling and disposal protocols are essential to ensure safety and compliance with REACH and FDA guidelines. Researchers and manufacturers must stay updated on evolving regulations to maintain sustainable practices.

In summary, 2,2-Difluoro-1-(2,4,5-trimethylphenyl)ethan-1-one (CAS No. 1352223-64-3) is a multifaceted compound with broad applications in medicinal chemistry and agrochemical innovation. Its structural uniqueness and reactivity make it a valuable asset for scientists tackling challenges in drug development and crop protection. As the demand for fluorinated intermediates grows, this compound is poised to play an increasingly prominent role in cutting-edge research and industrial applications.